![molecular formula C34H27Br5N4O8 B1243435 (12Z,25Z)-5,16,21,32,36-Pentabromo-4,20-dihydroxy-12,25-bis(hydroxyimino)-2,18-dioxa-10,27-diazapentacyclo[28.2.2.214,17.13,7.119,23]octatriaconta-1(32),3,5,7(38),14,16,19,21,23(35),30,33,36-dodecaene-11,26-dione CAS No. 79067-75-7](/img/structure/B1243435.png)
(12Z,25Z)-5,16,21,32,36-Pentabromo-4,20-dihydroxy-12,25-bis(hydroxyimino)-2,18-dioxa-10,27-diazapentacyclo[28.2.2.214,17.13,7.119,23]octatriaconta-1(32),3,5,7(38),14,16,19,21,23(35),30,33,36-dodecaene-11,26-dione
Overview
Description
CID 9577239 is a natural product found in Ianthella basta, Pseudoceratina purpurea, and other organisms with data available.
Scientific Research Applications
Geometrical Isomers in Synthesis
Research on geometrical isomers like 33,34,35-trimethoxy-5,10,15-trimethyl-22,25,30-trioxa-1,19-diazapentacyclo[17.8.51 3,7 .1 8,12 .1 13,17 ]pentatriaconta-3,5,7(33),8,10,12(34),13,15,17(35)-nonaene-2,2,18-dione indicates their role as intermediates in the synthesis of reduced crypta-hemispherands. Their unique amide group configuration impacts the spatial arrangement of the nitrogen atoms, crucial in such syntheses (Maverick et al., 1997).
Macrocyclic Vic-Dioximes Synthesis
Compounds like dibenzo[e,q]-2,3-bis(hydroxyimino)-1,4-diaza-7,10,13,16-tetraoxa-2,3,8,9,11,12,14,15-octahydrocyclo-octadecine play a pivotal role in the synthesis of macrocyclic vic-dioximes. These compounds have been studied for their interactions with various metals, providing insights into complexation mechanisms and potential applications in coordination chemistry (Karadeniz & ròlu, 1984).
Complexation Studies with Macrocyclic Dilactams
Research on compounds such as 5,8,18,21-tetraoxa-2,11-diazatricyclo[20,4,0,012,17]hexacosa-12,14,16,22,24,26(1)-hexaene-3,10-dione has contributed significantly to understanding the complexation processes with metal ions like Ba(II) and Mg(II). These studies shed light on the structural and thermodynamic aspects of metal-ligand interactions, which are crucial in fields like bioinorganic chemistry and catalysis (Kılıç & Gündüz, 1986).
Host-Guest Chemistry
Compounds such as 25,26:27,28-bis(methylenedioxy)pentacyclo[19.3.1.1(3,7).1(9,13).1(15,19)]octacosa-1(25)3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene demonstrate the fascinating aspects of host-guest chemistry. Their ability to form complex structures with solvent molecules provides valuable insights into molecular recognition and encapsulation, relevant in areas like drug delivery systems (Dielemann et al., 2003).
Properties
| 79067-75-7 | |
Molecular Formula |
C34H27Br5N4O8 |
Molecular Weight |
1019.1 g/mol |
IUPAC Name |
(12Z,25Z)-5,16,21,32,36-pentabromo-4,20-dihydroxy-12,25-bis(hydroxyimino)-2,18-dioxa-10,27-diazapentacyclo[28.2.2.214,17.13,7.119,23]octatriaconta-1(32),3,5,7(38),14,16,19,21,23(35),30,33,36-dodecaene-11,26-dione |
InChI |
InChI=1S/C34H27Br5N4O8/c35-20-7-16-1-2-27(20)50-28-14-17(8-21(36)30(28)44)4-6-41-33(46)25(42-48)12-18-10-23(38)32(24(39)11-18)51-29-15-19(9-22(37)31(29)45)13-26(43-49)34(47)40-5-3-16/h1-2,7-11,14-15,44-45,48-49H,3-6,12-13H2,(H,40,47)(H,41,46)/b42-25-,43-26- |
InChI Key |
UXXAEQAYQWEARL-ATXSJROWSA-N |
Isomeric SMILES |
C1CNC(=O)/C(=N\O)/CC2=CC(=C(C(=C2)Br)O)OC3=C(C=C(C/C(=N/O)/C(=O)NCCC4=CC(=C(C(=C4)Br)O)OC5=C(C=C1C=C5)Br)C=C3Br)Br |
SMILES |
C1CNC(=O)C(=NO)CC2=CC(=C(C(=C2)Br)O)OC3=C(C=C(CC(=NO)C(=O)NCCC4=CC(=C(C(=C4)Br)O)OC5=C(C=C1C=C5)Br)C=C3Br)Br |
Canonical SMILES |
C1CNC(=O)C(=NO)CC2=CC(=C(C(=C2)Br)O)OC3=C(C=C(CC(=NO)C(=O)NCCC4=CC(=C(C(=C4)Br)O)OC5=C(C=C1C=C5)Br)C=C3Br)Br |
synonyms |
bastadin 5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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